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Compound of Interest

Compound Name: TC299423

Cat. No.: B611238 Get Quote

Essential Safety and Logistical Information for Researchers

TC299423 is a novel agonist for nicotinic acetylcholine receptors (nAChRs) intended for

research use only.[1] While it is shipped as a non-hazardous chemical under ambient

temperatures, proper disposal is crucial to ensure laboratory safety and environmental

protection.[1] Currently, a specific Safety Data Sheet (SDS) with detailed disposal instructions

for TC299423 (CAS No. 1975146-56-5) is not publicly available. In the absence of a specific

SDS, researchers must adhere to general best practices for the disposal of non-hazardous

chemical waste and comply with all applicable local, state, and federal regulations.

Summary of Chemical Data
Property Value

IUPAC Name 5-Pyrimidin-5-yl-1,2,3,4,7,8-hexahydro-azocine

CAS Number 1975146-56-5

Chemical Formula C11H15N3

Molecular Weight 189.26 g/mol

Appearance Solid powder

Storage
Short term (days to weeks) at 0-4°C; Long term

(months to years) at -20°C in a dry, dark place.
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General Disposal Protocol for Non-Hazardous
Research Chemicals
The following step-by-step guide provides a general framework for the disposal of small

quantities of research chemicals like TC299423, where a specific SDS is unavailable.

Step 1: Personal Protective Equipment (PPE)

Before handling any chemical waste, ensure you are wearing appropriate PPE. This includes:

Protective gloves: Nitrile rubber gloves are a suitable choice.

Eye protection: Safety glasses or goggles.

Lab coat: To protect from spills.

Step 2: Waste Characterization and Segregation

Properly characterize the waste. Since TC299423 is a solid powder, any unused or

contaminated material should be considered chemical waste.

Do not mix with other waste streams: Keep TC299423 waste separate from hazardous

chemicals, sharps, and biological waste.

Labeling: Clearly label the waste container with the chemical name ("TC299423") and any

other relevant information.

Step 3: Spill Management

In case of a small spill:

Absorb the spill with an inert material such as vermiculite, dry sand, or earth.

Collect the absorbed material and place it into a designated, labeled container for chemical

waste.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
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Step 4: Final Disposal

Consult your institution's Environmental Health and Safety (EHS) office: This is the most

critical step. Your EHS office will provide specific guidance on how to dispose of chemical

waste in accordance with institutional policies and local regulations.

Do not dispose of down the drain: Unless specifically approved by your EHS office, do not

pour chemical waste down the sink.

Use a licensed waste disposal service: Your institution will have a contract with a

professional waste disposal company to handle chemical waste. Ensure your labeled

container is collected by this service.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the disposal of a research

chemical when a specific Safety Data Sheet is not readily available.
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Disposal Decision Workflow for Research Chemicals

Start: Need to dispose of TC299423

Is a specific Safety Data Sheet (SDS) available?

Follow specific disposal instructions in Section 13 of the SDS.

Yes

Treat as non-hazardous chemical waste (based on supplier info).

No

End of Disposal Process

Wear appropriate Personal Protective Equipment (PPE).

Segregate and label the waste container.

Clean up any spills with absorbent material.

Contact your institution's Environmental Health & Safety (EHS) office for guidance.

Does EHS approve drain disposal for small quantities?

Follow EHS protocol for drain disposal.

Yes

Package for collection by a licensed waste disposal service.

No

Click to download full resolution via product page

Caption: Disposal workflow for TC299423.
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Signaling Pathway Context
TC299423 is an agonist for nicotinic acetylcholine receptors (nAChRs), with modest selectivity

for the α6β2 subtype. These receptors are ligand-gated ion channels involved in various

physiological processes in the central nervous system. The binding of an agonist like

TC299423 to nAChRs leads to the opening of the ion channel, allowing the influx of cations

such as Na+ and Ca2+. This influx results in the depolarization of the neuron and the

propagation of a nerve signal. Due to its role in neurotransmission, any waste containing

TC299423 should be managed carefully to avoid unintended environmental impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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